Research status of indole-modified natural products
RSC Medicinal Chemistry Pub Date: 2023-10-17 DOI: 10.1039/D3MD00560G
Abstract
Indole is a heterocyclic compound formed by the fusion of a benzene ring and pyrrole ring, which has rich biological activity. Many indole-containing compounds have been sold on the market due to their excellent pharmacological activity. For example, vincristine and reserpine have been widely used in clinical practice. The diverse structures and biological activities of natural products provide abundant resources for the development of new drugs. Therefore, this review classifies natural products by structure, and summarizes the research progress of indole-containing natural product derivatives, their biological activities, structure–activity relationship and research mechanism which has been studied in the past 13 years, so as to provide a basis for the development of new drug development.
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